Cas no 170164-47-3 ((S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate)

(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate is a chiral piperazine derivative widely used as a key intermediate in pharmaceutical synthesis. Its tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in multi-step synthetic routes. The carbamoyl moiety at the 3-position offers versatility for further functionalization, enabling the construction of complex bioactive molecules. This compound is particularly useful in the development of protease inhibitors, receptor modulators, and other therapeutic agents requiring stereochemical precision. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its compatibility with standard coupling reagents and orthogonal protection strategies further underscores its utility in medicinal chemistry.
(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate structure
170164-47-3 structure
Product Name:(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate
CAS No:170164-47-3
MF:C10H19N3O3
MW:229.276162385941
MDL:MFCD03094731
CID:1040699
PubChem ID:10059705
Update Time:2025-05-28

(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate
    • (3S)-3-(aminocarbonyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
    • tert-butyl (3S)-3-carbamoylpiperazine-1-carboxylate
    • (3S)-3-(aminocarbonyl)-1-Piperazine carbocylic acid 1,1-dimethylethyl ester
    • 1-Piperazinecarboxylic acid, 3-(aminocarbonyl)-, 1,1-dimethylethyl ester, (3S)-
    • 1,1-Dimethylethyl (3S)-3-(aminocarbonyl)-1-piperazinecarboxylate
    • tert-butyl (S)-3-carbamoylpiperazine-1-carboxylate
    • RNNSDOSONODDLH-ZETCQYMHSA-N
    • DB-031461
    • AKOS016843373
    • (S)-1-Boc-Piperazine-3-amide
    • 170164-47-3
    • AS-30266
    • (S)-tert-Butyl3-carbamoylpiperazine-1-carboxylate
    • DTXSID80434925
    • MFCD03094731
    • SCHEMBL4822309
    • CS-0324209
    • MDL: MFCD03094731
    • Inchi: 1S/C10H19N3O3/c1-10(2,3)16-9(15)13-5-4-12-7(6-13)8(11)14/h7,12H,4-6H2,1-3H3,(H2,11,14)/t7-/m0/s1
    • InChI Key: RNNSDOSONODDLH-ZETCQYMHSA-N
    • SMILES: O(C(N1CCN[C@H](C(N)=O)C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 229.14264148g/mol
  • Monoisotopic Mass: 229.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (23 g/l) (25 º C),

(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate Pricemore >>

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